Ethyl 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate
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Description
Ethyl 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C20H20O4 and its molecular weight is 324.376. The purity is usually 95%.
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Scientific Research Applications
Renewable PET Production
Silica molecular sieves with zeolite beta topology containing framework Lewis acid centers, such as Zr-β and Sn-β, are pivotal in catalyzing Diels–Alder and dehydrative aromatization reactions between ethylene and various renewable furans. These reactions are crucial for producing biobased terephthalic acid precursors, instrumental in renewable PET production. The study by Pacheco et al. (2015) identifies main side products in the synthesis of methyl 4-(methoxymethyl)benzene carboxylate by reacting ethylene with methyl 5-(methoxymethyl)-furan-2-carboxylate, proposing an overall reaction pathway. This research underscores the potential of ethyl 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate derivatives in sustainable materials synthesis, particularly for replacing conventional PET with renewable sources (Pacheco, Labinger, Sessions, & Davis, 2015).
Novel Benzofuran Derivatives Synthesis
The development of new benzofuran derivatives, including ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, showcases the versatility of this compound in synthesizing compounds with potential biological activities. Mubarak et al. (2007) describe the synthesis of these derivatives via the reaction of ethyl 3-(bromomethyl)-6-methoxy-l-benzofuran-2-carboxylate with amines or amino acid ethyl esters, further expanding the application scope of benzofuran compounds in medicinal chemistry. This approach not only enriches the chemical diversity of benzofuran derivatives but also opens avenues for their evaluation as therapeutic agents (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).
Antimicrobial and Antioxidant Studies
K. Raghavendra et al. (2016) demonstrate the application of this compound derivatives in synthesizing compounds with significant antimicrobial and antioxidant activities. Through simple procedures, new compounds such as ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates were synthesized and screened for their biological activities. Notably, certain compounds exhibited excellent antibacterial and antifungal properties, alongside remarkable antioxidant potential, emphasizing the critical role of benzofuran derivatives in developing new pharmacological agents (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016).
Properties
IUPAC Name |
ethyl 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H20O4/c1-4-22-20(21)19-14(3)24-18-10-9-16(11-17(18)19)23-12-15-7-5-13(2)6-8-15/h5-11H,4,12H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMQUUOGSBQJIV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC3=CC=C(C=C3)C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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